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Compound of Interest

Compound Name: Oligomycin B

Cat. No.: B075842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oligomycin B is a potent inhibitor of mitochondrial F1FO ATP synthase, making it a valuable

tool in cellular bioenergetics and cancer research.[1] Proper preparation of stock solutions is

critical for accurate and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and handling of Oligomycin B stock solutions.

Chemical Properties
A summary of the key chemical properties of Oligomycin B is presented in Table 1. This

information is essential for accurate stock solution preparation and experimental design.

Property Value Reference

Molecular Weight 805.1 g/mol [2][3]

CAS Number 11050-94-5

Appearance Crystalline solid [4]

Purity ≥97% [5]
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Oligomycin B is practically insoluble in water but soluble in several organic solvents. Table 2

provides solubility data for Oligomycin B in commonly used laboratory solvents.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL [3]

Ethanol ≤ 30 mg/mL [3]

Dimethylformamide (DMF) ≥ 30 mg/mL

Experimental Protocol: Preparation of a 5 mM
Oligomycin B Stock Solution in DMSO
This protocol describes the preparation of a 5 mM stock solution of Oligomycin B in DMSO.

Materials:

Oligomycin B (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass of Oligomycin B:

To prepare 1 mL of a 5 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 5 mM x 1 mL x 805.1 g/mol / 1000 = 4.0255 mg
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For a 5 mg vial of Oligomycin B, the volume of DMSO required to make a 5 mM stock

can be calculated as follows:[5]

Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / Molarity (mM) * 1000

Volume (mL) = (5 mg / 805.1 g/mol ) / 5 mM * 1000 = 1.242 mL[6]

Reconstitution:

Allow the vial of lyophilized Oligomycin B to equilibrate to room temperature before

opening to prevent condensation.

Carefully add the calculated volume of anhydrous DMSO to the vial.

Vortex the solution gently until the Oligomycin B is completely dissolved.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in microcentrifuge tubes.[3][5]

Store the aliquots at -20°C, protected from light.[3][5]

When stored properly, the stock solution is stable for several months. Once in solution, it is

recommended to use it within 3 months to prevent loss of potency.[5]

Working Concentrations
The optimal working concentration of Oligomycin B will vary depending on the cell type and

experimental design. However, a general range for cell culture experiments is between 0.5 µM

and 10 µM.[5] It is recommended to perform a dose-response experiment to determine the

optimal concentration for your specific application.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Oligomycin B Stock Solution Preparation
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Caption: Workflow for preparing Oligomycin B stock solution.

Signaling Pathway Inhibition by Oligomycin B
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Caption: Oligomycin B inhibits the F1FO ATP synthase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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